Cas no 2034504-90-8 (N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide
• CAS No: 2034504-90-8
• CID: 5553727
• Update Time: 2025-06-03

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-4-pentoxybenzamide
• N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide

• Inchi： 1S/C16H9N4O8/c21-8-11-9(26-11)7(10-12(8)27-10)16(24)20(25,28-16)5-4-19-14(22)6-2-1-3-17-13(6)18-15(19)23/h1-3,11H,4-5H2,(H,17,18,23)
• InChI Key： BCKJKSLDLFAJEQ-UHFFFAOYSA-N
• SMILES： C1(ON1(CCN1C(=O)NC2=NC=CC=C2C1=O)[O])(=O)C1=C2OC2C(=O)C2OC1=2 |^1:17|

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide

Research Brief on N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide (CAS: 2034504-90-8)

In recent years, the compound N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(pentyloxy)benzamide (CAS: 2034504-90-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrido[2,3-d]pyrimidine core and benzamide moiety, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The unique structural features of this compound contribute to its ability to interact with specific biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2034504-90-8. One notable area of research involves its role as a modulator of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. Preliminary in vitro and in vivo experiments have demonstrated that this compound exhibits potent inhibitory effects on tumor cell proliferation and induces apoptosis in a dose-dependent manner. These findings suggest that 2034504-90-8 could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2034504-90-8 has also been investigated for its anti-inflammatory effects. Research indicates that the compound can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activation of NF-κB signaling. This dual functionality—targeting both cancer and inflammation—positions 2034504-90-8 as a versatile candidate for further drug development. However, challenges remain in optimizing its pharmacokinetic properties and minimizing potential off-target effects.

The synthesis and structural optimization of 2034504-90-8 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved solubility and bioavailability, addressing some of the limitations associated with the parent compound. Structure-activity relationship (SAR) studies have identified critical functional groups that enhance binding affinity and selectivity, paving the way for the design of next-generation analogs.

Looking ahead, the continued exploration of 2034504-90-8 and its derivatives holds great promise for the development of innovative therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future research should prioritize comprehensive toxicological evaluations and preclinical trials to assess the safety and efficacy of this compound in relevant disease models.